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Compound of Interest

2,6-Dimethoxypyridine-3-boronic
Compound Name: o
aci

cat. No.: B1303265

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Dimethoxypyridine-3-boronic acid. Adherence to these procedures is critical to ensure
personal safety and environmental compliance. This compound is classified as harmful if
swallowed, causes skin irritation, and serious eye irritation, and may cause respiratory irritation.

[1][°]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably a
fume hood, and are wearing appropriate Personal Protective Equipment (PPE).

Quantitative Safety Data Specification Source
Molecular Formula C7H10BNO4 [1]
Molecular Weight 182.97 g/mol [1]
Appearance White to off-white solid [1]
Storage Temperature 2-8°C [3]
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Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the approved method for the disposal of small quantities of 2,6-
Dimethoxypyridine-3-boronic acid typically used in a laboratory setting. For large quantities,
consult your institution's Environmental Health and Safety (EHS) office.

1. Personal Protective Equipment (PPE) Verification:

o Eye Protection: Wear chemical safety goggles or a face shield.[1]
» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile).[1]
» Body Protection: Wear a lab coat.[1]

* Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a dust mask
(e.g., N95) is recommended.[3]

2. Waste Segregation and Containerization:

» All waste containing 2,6-Dimethoxypyridine-3-boronic acid, including contaminated
consumables (e.g., weighing paper, pipette tips), must be treated as hazardous waste.[1]

o Collect the solid waste in a clearly labeled, sealed container. The container should be made
of a compatible material.

o For solutions, use a separate, labeled, and sealed container for liquid hazardous waste.
3. Spill Management:
 In case of a spill, avoid generating dust.[1]

o Carefully sweep up the solid material and place it into a designated hazardous waste
container.[1]

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.
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. Disposal Pathway:

Do not dispose of 2,6-Dimethoxypyridine-3-boronic acid down the drain or in regular
trash.[4]

The primary disposal method is through an approved waste disposal plant.[1] This may
involve incineration or other licensed chemical destruction methods.[4]

Contact your institution's EHS office to arrange for the pickup of the hazardous waste
container.

. Contaminated Packaging:

Empty containers that held 2,6-Dimethoxypyridine-3-boronic acid must be triple-rinsed
with a suitable solvent. The rinsate must be collected as hazardous chemical waste.[5]

After triple-rinsing, the container can be punctured to prevent reuse and disposed of
according to institutional guidelines, which may include recycling or landfill.[4]

Logical Workflow for Disposal
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2,6-Dimethoxypyridine-3-boronic Acid Disposal Workflow

Start: Have 2,6-Dimethoxypyridine-3-boronic acid waste

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Waste Type

Solid Waste Liquid Waste
(powder, contaminated items) (solutions)
Step 3a: Place in Labeled Step 3b: Place in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

>~ 7

Step 4: Securely Seal Container

Step 5: Contact EHS for Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 2,6-Dimethoxypyridine-3-boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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